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Compound of Interest

Compound Name: NPS-2143

Cat. No.: B1680073

For Immediate Implementation: This document provides essential safety and logistical
information for researchers, scientists, and drug development professionals working with NPS-
2143. Adherence to these guidelines is critical for ensuring personnel safety and maintaining a
secure laboratory environment.

NPS-2143, a potent and selective antagonist of the calcium-sensing receptor (CaSR), is a
valuable tool in pharmacological research. However, its handling requires stringent safety
protocols due to its potential health hazards. This guide offers procedural, step-by-step
guidance to directly address operational questions concerning personal protective equipment
(PPE), handling, storage, and disposal of NPS-2143.

Quantitative Safety Data at a Glance

For rapid risk assessment, the following table summarizes the key quantitative safety data for
NPS-2143.
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Parameter

Value

Source

Hazard Codes

H302: Harmful if
swallowed.H312: Harmful in
contact with skin.H332:
Harmful if inhaled.H410: Very
toxic to aquatic life with long

lasting effects.

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.P273: Avoid release to the
environment.P280: Wear
protective gloves/protective
clothing/eye protection/face
protection.P301+P312: IF
SWALLOWED: Call a POISON
CENTER/doctor if you feel
unwell.P302+P352: IF ON
SKIN: Wash with plenty of
soap and
water.P304+P340+P312: IF
INHALED: Remove person to
fresh air and keep comfortable
for breathing. Call a POISON
CENTER/doctor if you feel

unwell.

Form Powder
Storage Temperature 2-8°C
Solubility in DMSO >10 mg/mL

Essential Personal Protective Equipment (PPE)

Given the acute toxicity of NPS-2143 upon ingestion, skin contact, and inhalation, a

comprehensive PPE strategy is mandatory. The following PPE should be worn at all times

when handling NPS-2143 in its powdered form or in solution.

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.benchchem.com/product/b1680073?utm_src=pdf-body
https://www.benchchem.com/product/b1680073?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Eye Protection: Chemical safety goggles or a full-face shield are required to protect against
splashes and airborne particles.

e Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene. Always inspect
gloves for any signs of degradation or puncture before use.

o Body Protection: Alab coat or a chemical-resistant apron should be worn to protect the skin
and clothing.

» Respiratory Protection: When handling the powdered form or creating solutions, a NIOSH-
approved air-purifying respirator with an appropriate particulate filter is recommended to
prevent inhalation.

Experimental Protocol: Preparation of a 10 mM NPS-
2143 Stock Solution in DMSO

This protocol details a common procedure for preparing a stock solution of NPS-2143. All steps
must be performed in a certified chemical fume hood.

Materials:

o NPS-2143 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene centrifuge tubes (e.g., 1.5 mL or 15 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Procedure:

¢ Pre-weighing Preparation: Ensure the analytical balance is calibrated and located within the
chemical fume hood. Place a sterile centrifuge tube on the balance and tare to zero.
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e Weighing NPS-2143: Carefully weigh the desired amount of NPS-2143 powder into the tared
tube. For a 10 mM solution, the required mass will depend on the final desired volume. For
example, for 1 mL of a 10 mM solution (Molecular Weight of NPS-2143 hydrochloride is
445.38 g/mol ), you would need 4.45 mg.

e Solvent Addition: Using a calibrated pipette, add the appropriate volume of anhydrous DMSO
to the centrifuge tube containing the NPS-2143 powder.

» Dissolution: Cap the tube securely and vortex at a medium speed until the powder is
completely dissolved. Gentle warming in a water bath may be used to aid dissolution if
necessary.[1]

e Labeling and Storage: Clearly label the tube with the compound name (NPS-2143),
concentration (10 mM in DMSO), date of preparation, and your initials. Store the stock
solution at -20°C for long-term storage.[2] For aqueous solutions, it is not recommended to
store for more than one day.[2]

Safe Handling and Disposal Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of
NPS-2143, from initial preparation to final waste management.
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Safe Handling and Disposal Workflow for NPS-2143

Pre-Experiment

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)
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Chemical Fume Hood
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Preparation
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l

Experimental Use
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Post-Experiment

Storage Spill Response Decontaminate Work Area
(2-8°C for powder, -20°C for solution) (Follow institutional procedures) and Equipment

Collect Waste
(Solid and Liquid)

Label Waste Container
(Hazardous Chemical Waste)

Dispose of Waste
(Through certified hazardous waste program)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling NPS-2143]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680073#personal-protective-equipment-for-
handling-nps-2143]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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